Cas no 62829-69-0 (1,2,4-Tribromo-8-(trifluoromethyl)-3H-phenothiazin-3-one)

• Product name: 1,2,4-Tribromo-8-(trifluoromethyl)-3H-phenothiazin-3-one
• CAS No: 62829-69-0
• MF: C₁₃H₃Br₃F₃NOS
• MW: 517.94123005867
• CID: 2789111
• PubChem ID: 12345060

1,2,4-Tribromo-8-(trifluoromethyl)-3H-phenothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 62829-69-0
• 1,2,4-TRIBROMO-8-(TRIFLUOROMETHYL)-3H-PHENOTHIAZIN-3-ONE
• DTXCID40443497
• DTXSID40492687
• 1,2,4-Tribromo-8-(trifluoromethyl)-3H-phenothiazin-3-one

• Inchi： InChI=1S/C13H3Br3F3NOS/c14-7-8(15)11(21)9(16)12-10(7)20-5-3-4(13(17,18)19)1-2-6(5)22-12/h1-3H
• InChI Key： UKNQBLYHQGEYBK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 516.74171Da
• Monoisotopic Mass: 514.74376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 54.7Ų